Cas no 1262415-39-3 (N-Methyl-3,5-bis(trifluoromethyl)phenylacetamide)

N-Methyl-3,5-bis(trifluoromethyl)phenylacetamide is a fluorinated aromatic amide compound characterized by its trifluoromethyl substituents, which enhance its electron-withdrawing properties and metabolic stability. This structural feature makes it valuable in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of bioactive molecules. The presence of the N-methyl group improves solubility and bioavailability, while the bis(trifluoromethyl)phenyl moiety contributes to lipophilicity and resistance to enzymatic degradation. Its high purity and well-defined chemical properties ensure consistent performance in reactions, such as cross-coupling or amidation processes. The compound is typically handled under controlled conditions due to its reactivity and potential sensitivity to moisture.

N-Methyl-3,5-bis(trifluoromethyl)phenylacetamide structure

1262415-39-3 structure

Product Name:N-Methyl-3,5-bis(trifluoromethyl)phenylacetamide

CAS No:1262415-39-3

MF:C₁₁H₉F₆NO

MW:285.185683965683

MDL:MFCD04972857

CID:4692056

Update Time:2025-05-22

N-Methyl-3,5-bis(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

- N-METHYL-3,5-BIS(TRIFLUOROMETHYL)PHENYLACETAMIDE
- 2-(3,5-bis(trifluoromethyl)phenyl)-N-methylacetamide
- N-METHYL-3,5-BIS(TRIFLUOROMETHYL)PHENYL ACETAMIDE
- N-Methyl-3,5-bis(trifluoromethyl)phenylacetamide
- MDL： MFCD04972857
- Inchi： 1S/C11H9F6NO/c1-18-9(19)4-6-2-7(10(12,13)14)5-8(3-6)11(15,16)17/h2-3,5H,4H2,1H3,(H,18,19)
- InChI Key： PKMAKQBFWJVOKQ-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)CC(NC)=O)(F)F

Computed Properties

Exact Mass: 285.059
Monoisotopic Mass: 285.059
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 302
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.1

N-Methyl-3,5-bis(trifluoromethyl)phenylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB146510-1 g	N-Methyl-3,5-bis(trifluoromethyl)phenylacetamide, 98%; .	1262415-39-3	98%	1g	€215.00	2022-09-01
abcr	AB146510-5 g	N-Methyl-3,5-bis(trifluoromethyl)phenylacetamide, 98%; .	1262415-39-3	98%	5g	€645.00	2022-09-01
abcr	AB146510-1g	N-Methyl-3,5-bis(trifluoromethyl)phenylacetamide, 98%; .	1262415-39-3	98%	1g	€165.00	2024-04-20
abcr	AB146510-5g	N-Methyl-3,5-bis(trifluoromethyl)phenylacetamide, 98%; .	1262415-39-3	98%	5g	€495.00	2024-04-20
abcr	AB146510-10g	N-Methyl-3,5-bis(trifluoromethyl)phenylacetamide, 98%; .	1262415-39-3	98%	10g	€770.00	2024-04-20

N-Methyl-3,5-bis(trifluoromethyl)phenylacetamide Related Literature

1. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
2. Fe3O4 nanosphere@microporous organic networks: enhanced anode performances in lithium ion batteries through carbonization†

Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
3. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
4. Fe3O4/FeS2 heterostructures enable efficient oxygen evolution reaction†

Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
5. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-Methyl-3,5-bis(trifluoromethyl)phenylacetamide

N-Methyl-3,5-Bis(Trifluoromethyl)Phenylacetamide: A Comprehensive Overview

N-Methyl-3,5-bis(trifluoromethyl)phenylacetamide is a highly specialized organic compound with the CAS number 1262415-39-3. This compound has garnered significant attention in the fields of materials science and pharmaceutical research due to its unique chemical properties and potential applications. The N-Methyl group, combined with the trifluoromethyl substituents on the aromatic ring, imparts distinctive electronic and steric effects that make this compound a valuable tool in modern chemistry.

The synthesis of N-Methyl-3,5-bis(trifluoromethyl)phenylacetamide involves a multi-step process that typically begins with the preparation of the corresponding phenylacetonitrile derivative. Subsequent steps include nucleophilic substitution and acylation reactions to introduce the trifluoromethyl groups and the N-methyl substituent. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

One of the most notable applications of N-Methyl-3,5-bis(trifluoromethyl)phenylacetamide is in the development of advanced materials with tailored electronic properties. Researchers have demonstrated that this compound can serve as a precursor for the synthesis of high-performance polymers and organic semiconductors. Its ability to form stable π-conjugated systems makes it particularly useful in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In the pharmaceutical industry, N-Methyl-3,5-bis(trifluoromethyl)phenylacetamide has shown promise as a lead compound for drug discovery. Its trifluoromethyl groups contribute to high lipophilicity, which is desirable for improving drug bioavailability. Recent studies have explored its potential as an inhibitor of key enzymes involved in metabolic disorders, highlighting its role in therapeutic development.

The physical properties of N-Methyl-3,5-bis(trifluoromethyl)phenylacetamide are also worth noting. It exhibits a high melting point due to strong intermolecular hydrogen bonding and π-π interactions. Additionally, its chemical stability under harsh conditions makes it suitable for use in demanding industrial processes.

From an environmental perspective, researchers have investigated the biodegradation pathways of N-Methyl-3,5-bis(trifluoromethyl)phenylacetamide to assess its potential impact on ecosystems. Initial findings suggest that it undergoes slow degradation under aerobic conditions, emphasizing the need for responsible handling and disposal practices.

In conclusion, N-Methyl-3,5-bis(trifluoromethyl)phenylacetamide is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable asset in contemporary scientific research. As ongoing studies continue to uncover new uses and optimizations for this compound, its role in advancing technology and medicine is expected to grow significantly.